Cas no 2679817-08-2 (rac-(3R,4S)-4-(methoxycarbonyl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4S)-4-(methoxycarbonyl)pyrrolidine-3-carboxylic acid
• CAS No: 2679817-08-2
• MF: C₇H₁₁NO₄
• MW: 173.166542291641
• CID: 5671525
• PubChem ID: 96010030
• Update Time: 2025-10-23

rac-(3R,4S)-4-(methoxycarbonyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(methoxycarbonyl)pyrrolidine-3-carboxylic acid
• 2679817-08-2
• EN300-27149784

• Inchi： 1S/C7H11NO4/c1-12-7(11)5-3-8-2-4(5)6(9)10/h4-5,8H,2-3H2,1H3,(H,9,10)/t4-,5+/m0/s1
• InChI Key： MAWAGXKOVLDPQH-CRCLSJGQSA-N
• SMILES： O(C)C([C@@H]1CNC[C@@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 173.06880783g/mol
• Monoisotopic Mass: 173.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-(3R,4S)-4-(methoxycarbonyl)pyrrolidine-3-carboxylic acid

Comprehensive Overview of rac-(3R,4S)-4-(methoxycarbonyl)pyrrolidine-3-carboxylic acid (CAS No. 2679817-08-2)

In the realm of pharmaceutical intermediates and fine chemicals, rac-(3R,4S)-4-(methoxycarbonyl)pyrrolidine-3-carboxylic acid (CAS No. 2679817-08-2) has garnered significant attention due to its structural versatility and potential applications in drug discovery. This compound, characterized by its pyrrolidine backbone and dual functional groups (methoxycarbonyl and carboxylic acid), serves as a critical building block for synthesizing chiral molecules. Its stereochemical complexity (rac-3R,4S) makes it particularly valuable in asymmetric synthesis, a hot topic in modern medicinal chemistry.

The growing demand for enantiomerically pure compounds in the pharmaceutical industry has propelled research into derivatives like rac-(3R,4S)-4-(methoxycarbonyl)pyrrolidine-3-carboxylic acid. Researchers frequently explore its role in designing protease inhibitors and GPCR-targeted drugs, addressing current trends such as personalized medicine and targeted drug delivery systems. Its carboxylic acid moiety also enables facile conjugation with biomolecules, aligning with the surge in bioconjugation techniques for antibody-drug conjugates (ADCs).

From a synthetic perspective, the compound’s pyrrolidine ring offers rigidity and conformational control, which are pivotal for optimizing bioavailability and metabolic stability—key concerns in drug development forums. Recent publications highlight its utility in peptidomimetics, a field gaining traction due to the limitations of traditional peptide therapeutics. Moreover, its CAS No. 2679817-08-2 is often searched alongside terms like "chiral auxiliaries" and "scaffold diversification," reflecting its interdisciplinary relevance.

Environmental and regulatory considerations further underscore its appeal. Unlike many halogenated intermediates, this compound’s green chemistry profile aligns with the industry’s shift toward sustainable synthesis. Analytical methods such as HPLC chiral separation and NMR stereochemical analysis are commonly discussed in relation to its quality control, addressing FAQs about purity validation in peer-reviewed platforms.

In summary, rac-(3R,4S)-4-(methoxycarbonyl)pyrrolidine-3-carboxylic acid exemplifies the convergence of structural ingenuity and practical utility. Its applications span from small-molecule APIs to catalysis research, making it a staple in both academic and industrial settings. As the scientific community continues to explore stereoselective synthesis and fragment-based drug design, this compound’s role is poised to expand, cementing its status as a high-value chemical entity.